Cas no 68408-23-1 (M-TOLUIDINE-2,4,6-D3)

M-TOLUIDINE-2,4,6-D3 is a deuterated analog of m-toluidine, where three hydrogen atoms at the 2, 4, and 6 positions are replaced by deuterium. This isotopic labeling enhances its utility in NMR spectroscopy and mass spectrometry, providing distinct spectral signatures for precise structural analysis. The compound is particularly valuable in mechanistic studies, metabolic research, and tracer applications due to its improved stability and reduced interference from protonated species. Its high isotopic purity ensures reliable data interpretation in analytical and synthetic chemistry. M-TOLUIDINE-2,4,6-D3 is commonly employed in pharmaceutical and agrochemical research for investigating reaction pathways and molecular interactions.

M-TOLUIDINE-2,4,6-D3 structure

Product Name:M-TOLUIDINE-2,4,6-D3

CAS No:68408-23-1

MF:C₇H₉N

MW:110.171546697617

CID:970412

PubChem ID:90474821

Update Time:2025-05-26

M-TOLUIDINE-2,4,6-D3 Chemical and Physical Properties

Names and Identifiers

- M-TOLUIDINE-2,4,6-D3
- (2,4,6-D3)m-Toluidin
- 2,4,6-trideuterio-3-methyl-aniline
- 3-Acetoxy-benzoesaeure-methylester
- 3-acetoxy-benzoic acid methyl ester
- 3-Acetoxybenzoic acid methyl ester
- AC1LB7VV
- AC1Q43JS
- Benzoic acid, 3-(acetyloxy)-, methyl ester
- CTK0J4598
- Methyl 3-(acetyloxy)benzoate
- methyl 3-acetoxybenzoate
- m-methyl acetoxybenzoate
- m-Methyl-2,4,6-trideutero-anilin
- m-Toluidin-d3
- SureCN5986868
- 2,4,6-Trideuterio-3-methylaniline
- Benzen-2,4,6-d3-amine, 3-methyl-
- D98864
- DTXSID901301254
- 68408-23-1
- DB-298091
- Inchi： 1S/C7H9N/c1-6-3-2-4-7(8)5-6/h2-5H,8H2,1H3/i3D,4D,5D
- InChI Key： JJYPMNFTHPTTDI-QGZYMEECSA-N
- SMILES： NC1=C([2H])C=C([2H])C(C)=C1[2H]

Computed Properties

Exact Mass: 110.092329529g/mol
Monoisotopic Mass: 110.092329529g/mol
Isotope Atom Count: 3
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 70.8
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 26Å²

M-TOLUIDINE-2,4,6-D3 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	M536227-5mg	m-Toluidine-2,4,6-d3	68408-23-1	5mg	$ 64.00	2023-09-06
TRC	M536227-10mg	m-Toluidine-2,4,6-d3	68408-23-1	10mg	$ 87.00	2023-09-06
TRC	M536227-50mg	m-Toluidine-2,4,6-d3	68408-23-1	50mg	$ 126.00	2023-09-06